Cas no 15777-43-2 (Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- structure
15777-43-2 structure
Product Name:Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:15777-43-2
MF:C7H8Cl3N3OS
MW:288.581916809082
CID:181792
PubChem ID:167429
Update Time:2025-04-19

Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
    • 2,2,2-trichloro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide
    • 2,2,2-Trichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide
    • SR-01000313928
    • DTXSID60166313
    • SR-01000313928-1
    • 15777-43-2
    • AKOS000525881
    • Acetamide, 2,2,2-trichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-
    • Inchi: 1S/C7H8Cl3N3OS/c1-3(2)4-12-13-6(15-4)11-5(14)7(8,9)10/h3H,1-2H3,(H,11,13,14)
    • InChI Key: PMZGRFDNKOTPRJ-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1=NN=C(C(C)C)S1)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 286.94564
  • Monoisotopic Mass: 286.945366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 54.88

Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Related Literature

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